Cas no 61314-51-0 (Pyridine, 3-(3,4-dimethyl-5-isoxazolyl)-)

• Product Name: Pyridine, 3-(3,4-dimethyl-5-isoxazolyl)-
• CAS No: 61314-51-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 484491
• PubChem ID: 71396988
• Update Time: 2025-04-19

Pyridine, 3-(3,4-dimethyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(3,4-dimethyl-5-isoxazolyl)-
• 3,4-dimethyl-5-pyridin-3-yl-1,2-oxazole
• 3-(3,4-Dimethyl-1,2-oxazol-5-yl)pyridine
• 61314-51-0
• DTXSID60818507
• Z6024718361

• Inchi： 1S/C10H10N2O/c1-7-8(2)12-13-10(7)9-4-3-5-11-6-9/h3-6H,1-2H3
• InChI Key： KBUCFGPVOMRTPO-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CC=2)=C(C)C(C)=N1

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92